N-(4-amino-2-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C23H25N5O6S/c1-4-34-15-8-6-14(7-9-15)25-18(29)12-35-23-27-20(24)19(22(31)28-23)26-21(30)13-5-10-16(32-2)17(11-13)33-3/h5-11H,4,12H2,1-3H3,(H,25,29)(H,26,30)(H3,24,27,28,31)
• InChI Key: ZJDLMMRKEWSHBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC(=C(C=C3)OC)OC)N
• Molecular Formula: C23H25N5O6S
• Molecular Weight: 499.5 g/mol
• CAS No.: 868227-13-8

Description

Synthesis Analysis

This involves detailing the methods and steps used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the sequence of chemical reactions.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, the yield, and the properties of the reaction products.

Physical and Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as reactivity, acidity/basicity, etc.).

Scientific Research Applications

Synthesis and Characterization of Novel Aromatic Polyimides

The synthesis and characterization of novel aromatic polyimides involved three new diamines, which were polymerized with various anhydrides, including 3,3′,4,4′-benzophenone tetracarboxylic acid dianhydride (BP), 4,4′-(hexafluoroisopropyledene)diphthalic anhydride (HF), and 3,4,9,10-perylene tetracarboxylic acid dianhydride (PD). These polymers exhibited solubility in common organic solvents and demonstrated thermal stability with degradation temperatures ranging from 240°C to 550°C and Tg values between 168°C and 254°C, indicating potential applications in high-performance materials (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Antioxidant and Antimicrobial Evaluation of Thiazolidinone and Azetidinone Encompassing Indolylthienopyrimidines

A series of thiazolidinone and azetidinone derivatives encompassing indolylthienopyrimidines were synthesized and evaluated for their antioxidant and antimicrobial activities. These compounds were derived from the cyclocondensation of Schiff's base with acetic anhydride and triethyl orthoformate, followed by further cyclization. Some of these derivatives exhibited promising antioxidant and antimicrobial properties, suggesting potential applications in pharmaceutical development (Saundane, Yarlakatti, Walmik, & KATKARf, 2012).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body is studied. This involves understanding how the compound interacts with biological molecules and the biochemical pathways it affects.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties. Material safety data sheets (MSDS) often provide this information.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, further studies needed to understand its properties, or new methods to synthesize it more efficiently.